Cas no 5219-61-4 ((phenylthio)acetonitrile)
(phenylthio)acetonitrile structure
Product Name:(phenylthio)acetonitrile
CAS No:5219-61-4
MF:C8H7NS
MW:149.212880373001
MDL:MFCD00019831
CID:85247
PubChem ID:78891
Update Time:2025-04-18
(phenylthio)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- (phenylthio)acetonitrile
- 2-phenylsulfanylacetonitrile
- Phenylthioacetonitrile
- P1602
- (phenylsulfanyl)acetonitrile
- BRN 2042078
- 2-phenylsulfanylethanenitrile
- A828965
- Acetonitrile, (phenylthio)-
- Cyanomethyl phenyl sulfide
- CS-0270226
- QYR5862VFA
- 5219-61-4
- D92138
- Z19751391
- SCHEMBL1931888
- 4-06-00-01538 (Beilstein Handbook Reference)
- 2-(Phenylthio)acetonitrile
- Phenylmercaptoacetonitrile
- MFCD00019831
- AKOS000216531
- EINECS 226-013-3
- NS00032448
- UNII-QYR5862VFA
- EN300-85814
- phenylsulfanyl-acetonitrile
- FT-0605013
- DTXSID10200216
- 2-(phenylsulfanyl)acetonitrile
- AMY25703
- DTXCID10122707
- DB-052091
-
- MDL： MFCD00019831
- Inchi： 1S/C8H7NS/c9-6-7-10-8-4-2-1-3-5-8/h1-5H,7H2
- InChI Key： QMJWPWCKRKHUNY-UHFFFAOYSA-N
- SMILES： S(CC#N)C1C=CC=CC=1
- BRN： 2042078
Computed Properties
- Exact Mass: 149.03000
- Monoisotopic Mass: 149.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 49.1A^2
Experimental Properties
- Color/Form: Very light yellow - yellow transparent liquid with foul odor
- Density: 1.142 g/mL at 25 °C(lit.)
- Boiling Point: 146°C/14mmHg(lit.)
- Flash Point: 146-147°C/14mm
- Refractive Index: n20/D 1.583(lit.)
- Water Partition Coefficient: Not miscible or difficult to mix in water.
- PSA: 49.09000
- LogP: 2.30228
- Solubility: Not determined
(phenylthio)acetonitrile Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H302+H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： S23; S24/25
- FLUKA BRAND F CODES：13
- RTECS：AM1900000
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R22
- Packing Group：III
- Hazard Level：6.1
(phenylthio)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160109-5G |
(phenylthio)acetonitrile |
5219-61-4 | >98.0%(GC) | 5g |
¥422.90 | 2023-09-01 | |
| TRC | P337413-50mg |
(Phenylthio)acetonitrile |
5219-61-4 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P337413-100mg |
(Phenylthio)acetonitrile |
5219-61-4 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P337413-500mg |
(Phenylthio)acetonitrile |
5219-61-4 | 500mg |
$ 80.00 | 2022-06-03 | ||
| Apollo Scientific | OR30082-1g |
2-(Phenylthio)acetonitrile |
5219-61-4 | 1g |
£40.00 | 2023-09-02 | ||
| Apollo Scientific | OR30082-5g |
2-(Phenylthio)acetonitrile |
5219-61-4 | 98% | 5g |
£53.00 | 2025-02-19 | |
| Apollo Scientific | OR30082-10g |
2-(Phenylthio)acetonitrile |
5219-61-4 | 10g |
£60.00 | 2023-09-02 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1602-5G |
(Phenylthio)acetonitrile |
5219-61-4 | >98.0%(GC) | 5g |
¥485.00 | 2023-09-07 | |
| abcr | AB118552-5 g |
(Phenylthio)acetonitrile, 98%; . |
5219-61-4 | 98% | 5g |
€61.60 | 2022-06-12 | |
| abcr | AB118552-25 g |
(Phenylthio)acetonitrile, 98%; . |
5219-61-4 | 98% | 25g |
€183.00 | 2023-05-10 |
(phenylthio)acetonitrile Related Literature
-
Enrico Piras,Francesco Secci,Pierluigi Caboni,Maria Francesca Casula,Angelo Frongia RSC Adv. 2017 7 49215
-
Hirendra Nath Dhara,Amitava Rakshit,Tipu Alam,Bhisma K. Patel Org. Biomol. Chem. 2022 20 4243
-
3. 2-(N-methylanilino)-2-phenylsulfanylacetonitrile, a reagent tested for electrophilic, nucleophilic and radical reactionsChih-Cheng Chen,Same-Ting Chen,Tsung-Hsun Chuang,Jim-Min Fang J. Chem. Soc. Perkin Trans. 1 1994 2217
-
Rajan Deepan Chakravarthy,Venkatachalam Ramkumar,Dillip Kumar Chand Green Chem. 2014 16 2190
-
David O'Hagan Nat. Prod. Rep. 1997 14 637
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